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Compound of Interest

Compound Name: Ret-IN-25

Cat. No.: B12383696

Essential Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This document provides detailed procedural guidance for
the safe disposal of Ret-IN-25, which is identified as all-trans-Retinoic Acid (also known as
tretinoin), a compound widely used in biological research. Adherence to these protocols is
crucial for minimizing environmental impact and protecting personnel from potential hazards.

Hazard Identification and Safety Precautions

All-trans-Retinoic Acid (CAS No. 302-79-4) is a light-sensitive and air-sensitive solid.[1] It is
classified as a hazardous substance and presents several risks:

o Health Hazards: Causes skin, eye, and respiratory tract irritation.[2][3][4] It is also suspected
of causing harm to the unborn child.[4][5][6] Ingestion may lead to gastrointestinal irritation.

[2]
e Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][6][7]

Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat, must be worn at all times when handling this compound.[3][8] All handling
should be performed in a well-ventilated area, preferably within a chemical fume hood.[3]
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Quantitative Data for Disposal Considerations

The following table summarizes the key identifiers and hazard classifications for all-trans-
Retinoic Acid, which are essential for proper waste documentation and disposal.

Parameter Value Source(s)
Chemical Name all-trans-Retinoic Acid [2][5]17]
Synonyms Tretinoin, Vitamin A Acid, ATRA  [7]

CAS Number 302-79-4 [5]
Molecular Formula C20H2802 [2]

) Health Hazard, Irritant,
GHS Hazard Pictograms ) [5]1[6]
Environment

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause
respiratory irritation.H360: May
Hazard Statements - [41[5][6]
damage fertility or the unborn
child.H410: Very toxic to
aguatic life with long lasting

effects.

UN Number (for transport) 3077 [7]

Detailed Disposal Protocol

The disposal of Ret-IN-25 (all-trans-Retinoic Acid) must be managed as hazardous waste.
Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[°]
Step-by-Step Disposal Procedure:

e Waste Collection:
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o Collect all waste materials containing Ret-IN-25, including unused product, contaminated
labware (e.g., pipette tips, tubes), and contaminated PPE, in a designated and clearly
labeled hazardous waste container.

o The container must be made of a compatible material, be in good condition, and have a
secure, tight-fitting lid.[2]

Labeling:

o Label the waste container with the words "Hazardous Waste," the full chemical name "all-
trans-Retinoic Acid," the CAS number "302-79-4," and the appropriate hazard pictograms
(Health Hazard, Irritant, Environment).

Storage:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from incompatible materials such as strong oxidizing agents.[2]

o The storage area should be cool and protected from light.[2]

Spill Management:

[e]

In the event of a spill, immediately alert personnel in the area.

o

For small spills, carefully sweep up the solid material, taking care not to generate dust.[2]
[9] Place the collected material into the designated hazardous waste container.

o

For larger spills, or if you are not comfortable with the cleanup, contact your institution's
Environmental Health and Safety (EHS) department.

o

After cleanup, decontaminate the area with an appropriate solvent and wash thoroughly.

Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS department or a licensed hazardous waste disposal contractor.
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o All waste disposal must be conducted in accordance with local, state, and federal
regulations.[9][10][11]

Disposal Process Flowchart

The following diagram illustrates the decision-making process for the proper disposal of Ret-IN-
25.
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Ret-IN-25 (all-trans-Retinoic Acid) Disposal Workflow
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Caption: Disposal workflow for Ret-IN-25.
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Ret-IN-25, thereby fostering a secure and environmentally responsible research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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